1-(4-((6-(4-Fluorobenzamido)pyridazin-3-yl)thio)butanoyl)piperidine-4-carboxamide

• IUPAC Name: 1-[4-[6-[(4-fluorobenzoyl)amino]pyridazin-3-yl]sulfanylbutanoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H24FN5O3S/c22-16-5-3-15(4-6-16)21(30)24-17-7-8-18(26-25-17)31-13-1-2-19(28)27-11-9-14(10-12-27)20(23)29/h3-8,14H,1-2,9-13H2,(H2,23,29)(H,24,25,30)
• InChI Key: KDDPHJOXMHHDKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H24FN5O3S
• Molecular Weight: 445.5 g/mol

Description

1-(4-((6-(4-Fluorobenzamido)pyridazin-3-yl)thio)butanoyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H24FN5O3S and its molecular weight is 445.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antituberculosis Activity : A study designed and synthesized a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, showcasing promising compounds with significant activity against Mycobacterium tuberculosis. Among these, a compound similar in structure demonstrated notable in vitro activity and was not cytotoxic at a certain concentration, indicating its potential as an antituberculosis agent Jeankumar et al., 2013.

• Anticancer Activity : Another research effort focused on fluoro-substituted compounds, such as 6-Fluorobenzo[b]pyran-4-one derivatives, which showed anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. This study highlights the potential of fluorinated compounds in the development of new anticancer drugs Hammam et al., 2005.

• Antipsychotic Agents : Research into conformationally constrained butyrophenones with affinities for dopamine and serotonin receptors synthesized compounds that show promise as antipsychotic agents. These studies contribute to the development of medications with reduced side effects for the treatment of psychiatric disorders Raviña et al., 2000.

• Antimicrobial and Antienzymatic Activities : A study synthesized ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates and evaluated them for antimicrobial, antilipase, and antiurease activities. Some compounds exhibited good to moderate activity against test microorganisms, highlighting the therapeutic potential of fluorinated piperazine derivatives in treating infections and enzymatic disorders Başoğlu et al., 2013.

• SARS-CoV Protease Inhibitors : In the quest for treatments against viral infections, a study identified potent SARS-CoV 3C-like protease inhibitors derived from Thieno[2,3‐d]‐pyrimidine derivatives. These compounds were tested and found active against influenza A neuraminidase virus, suggesting their potential application in antiviral drug development El-All et al., 2016.

Mechanism of Action

Target of Action

It is known that pyridazinone derivatives, which this compound is a part of, have been utilized in medicinal chemistry against a range of biological targets .

Mode of Action

Pyridazinone derivatives have been shown to interact with their targets in a variety of ways, leading to a wide range of physiological effects .

Biochemical Pathways

Pyridazinone derivatives have been shown to affect a variety of biochemical pathways, leading to a wide range of pharmacological activities .

Pharmacokinetics

The pharmacokinetic properties of pyridazinone derivatives can vary widely depending on the specific structure and substituents of the compound .

Result of Action

Pyridazinone derivatives have been shown to have a wide range of pharmacological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, and various other anticipated biological activities .

Action Environment

It is known that the biological activity of pyridazinone derivatives can be influenced by a variety of factors, including the specific structure and substituents of the compound, as well as the biological environment in which it is acting .